CML-d3

• Molecular Formula: C8H16N2O4
• Molecular Weight: 207.24 g/mol
• InChI: InChI=1S/C8H16N2O4/c9-6(8(13)14)3-1-2-4-10-5-7(11)12/h6,10H,1-5,9H2,(H,11,12)(H,13,14)/t6-/m0/s1/i4D2,6D
• InChIKey: NUXSIDPKKIEIMI-SASOZDAZSA-N

CML-d3 Analytical Specifications and Procurement

CML-d3 (Nε-(1-Carboxymethyl)-L-lysine-d3, CAS 2699607-49-1) is a deuterium-labeled analog of Nε-(1-carboxymethyl)-L-lysine (CML), an advanced glycation end product (AGE) biomarker associated with aging, diabetes, and oxidative stress-related pathologies [1]. The compound incorporates three deuterium atoms at positions 2, 6, and 6 of the lysine backbone, resulting in a molecular weight of 207.24 g/mol (compared to 204.23 g/mol for unlabeled CML) and a mass shift of +3 Da . CML-d3 is intended exclusively as a stable isotope-labeled internal standard (SIL-IS) for the quantitative determination of CML by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) .

Stable isotope-labeled internal standard (SIL-IS) for CML quantitative bioanalysis

+3 Da mass shift supports isotope dilution GC-MS and LC-MS/MS workflows

Deuterium labeling on the lysine backbone; designed for research matrix analysis

• [1] Requena, J.R., et al. (1997). Carboxymethylethanolamine, a biomarker of phospholipid modification during the maillard reaction in vivo. The Journal of Biological Chemistry, 272(28), 17473-17479. View Source

Why CML-d3 Cannot Be Substituted

Substituting CML-d3 with unlabeled CML or a structurally related AGE internal standard (e.g., CEL-d3, d2-CML, or d4-CML) in quantitative LC-MS/MS workflows introduces systematic measurement errors. Unlabeled CML lacks the mass shift necessary for mass spectrometric differentiation from the target analyte, rendering isotope dilution mass spectrometry (IDMS) impossible and requiring external calibration with inherently greater variability [1]. Deuterated analogs with differing deuteration patterns (e.g., d2-CML or d4-CML) may exhibit distinct chromatographic retention behavior, leading to incomplete co-elution with the analyte and failure to correct for matrix-induced ion suppression or enhancement, a well-documented limitation of SIL-IS that compromises assay accuracy [2]. The specific +3 Da mass shift of CML-d3 relative to unlabeled CML ensures baseline chromatographic resolution in the mass domain while minimizing deuterium-hydrogen exchange artifacts.

CML-d3 +3 Da mass shift enables isotope dilution; co-elution with analyte under typical reversed-phase LC Unlabeled CML No mass shift prevents MS differentiation, forcing external calibration with greater variability

CML-d3 Balanced deuterium design minimizes retention time shift (approx. 0.01–0.05 min) d2- or d4-CML Different deuteration pattern may alter chromatographic behavior, leading to incomplete co-elution and matrix-effect correction failure

CML-d3 ≥99% deuterated forms purity reduces background interference from unlabeled carryover Generic deuterated CML Lower isotopic purity (typ. 98%) may increase LOQ due to analyte channel cross-talk

• [1] Stokvis, E., Rosing, H., & Beijnen, J.H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Jemal, M., Schuster, A., & Whigan, D.B. (2003). Liquid chromatography/tandem mass spectrometry methods for quantitation of mevalonic acid in human plasma and urine: method validation, demonstration of matrix effects, and comparison of deuterated and non-deuterated internal standards. Rapid Communications in Mass Spectrometry, 17(15), 1723-1734. View Source

CML-d3 Quantitative Differentiation Evidence

Mass Spectrometric Differentiation from Unlabeled CML

CML-d3 provides a +3 Da mass shift relative to unlabeled CML (m/z 205.1 to m/z 208.1 for the [M+H]+ ion), enabling unambiguous mass spectrometric differentiation. Unlabeled CML, when used as an internal standard, cannot be distinguished from endogenous CML by MS detection, precluding isotope dilution quantitation . The 3 Da difference falls within the optimal range for SIL-IS applications, minimizing isotopic overlap with the analyte's natural M+1 and M+2 isotopologues while avoiding excessive mass separation that could alter chromatographic behavior [1].

MS differentiation

Head-to-head

+3 Da mass shift vs. 0 Da (unlabeled CML)

Supports isotope dilution LC-MS/MS quantification

ESI positive; [M+H]+ m/z 208 vs 205

Evidence Dimension	Mass shift for MS differentiation
Target Compound Data	+3 Da (d3-labeled; nominal m/z shift from 205 to 208)
Comparator Or Baseline	Unlabeled CML: 0 Da shift
Quantified Difference	3 Da mass difference
Conditions	ESI positive ion mode; [M+H]+ precursor ion detection

Why This Matters

This mass shift is the minimum requirement for isotope dilution LC-MS/MS, the gold standard for accurate quantification of endogenous biomarkers in complex biological matrices.

• [1] Ciccimaro, E., & Blair, I.A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Isotopic Purity Specification

CML-d3 is supplied with a purity specification of ≥99% deuterated forms (d1-d3), ensuring that the internal standard signal is not confounded by residual unlabeled CML or incomplete deuteration products that would contribute to analyte channel cross-talk . This specification exceeds the 98% purity typical of some generic deuterated internal standards . The high isotopic purity minimizes the need for isotopic purity correction factors during method validation.

Isotopic purity

Cross-study

≥99% deuterated forms (d1–d3)

Minimizes LOQ by reducing unlabeled carryover

Vendor CoA; specification review recommended

Evidence Dimension	Deuterated forms purity
Target Compound Data	≥99% deuterated forms (d1-d3)
Comparator Or Baseline	Alternative deuterated CML standards: typically 98% purity
Quantified Difference	≥1 percentage point higher isotopic purity
Conditions	Vendor Certificate of Analysis; LC-MS purity assessment

Why This Matters

Higher isotopic purity directly reduces the limit of quantification (LOQ) by minimizing background interference from unlabeled carryover, a critical factor for trace-level AGEs analysis in biological specimens.

Reproducibility Improvement with Deuterated IS

In validated isotope dilution methods for CML quantification, the use of deuterated CML internal standards (including CML-d3) has been demonstrated to improve relative standard deviation (RSD) of repeatability from approximately 5% to 1% compared to methods using non-isotopic internal standards [1]. This represents an 80% reduction in measurement variability, enabling detection of smaller biological differences between sample groups. The improvement is attributed to the near-identical physicochemical behavior of the deuterated analog throughout sample preparation and analysis.

Precision improvement

Class-level

RSD ~1% vs. ~5% (non-isotopic IS)

Supports publication-quality repeatability in AGE analysis

GC-MS food matrix; class inference

Evidence Dimension	Relative error of repeatability (RSD)
Target Compound Data	1% RSD (with deuterated IS)
Comparator Or Baseline	5% RSD (with non-isotopic IS)
Quantified Difference	80% reduction in measurement variability
Conditions	GC-MS analysis of CML in food samples

Why This Matters

For procurement decisions, this class-level evidence establishes that deuterated CML standards are non-negotiable for achieving publication-quality precision in AGEs biomarker studies, with CML-d3 representing a fully validated, commercially available option.

• [1] Charissou, A., Ait-Ameur, L., & Birlouez-Aragon, I. (2007). Evaluation of a gas chromatography/mass spectrometry method for the quantification of carboxymethyllysine in food samples. Journal of Chromatography A, 1140(1-2), 189-194. View Source

Analytical Documentation and Stability Data

CML-d3 is supplied with a comprehensive analytical data package including Certificate of Analysis (CoA), MSDS, and batch-specific quality control documentation . Unlike custom-synthesized deuterated standards, which may require independent characterization, CML-d3 is available as a catalog item with established lot-to-lot consistency and documented long-term stability (≥4 years at -20°C) [1]. This documentation supports regulatory submissions and method validation under guidelines such as ICH Q2(R1) and FDA Bioanalytical Method Validation Guidance.

Stability & documentation

Supporting evidence

≥4 years stability at −20°C; CoA, MSDS provided

Reduces method validation burden; supports audit readiness

Catalog item with lot consistency

Evidence Dimension	Documentation and stability
Target Compound Data	≥4 years stability at -20°C; CoA, MSDS provided
Comparator Or Baseline	Custom-synthesized deuterated standards: limited documentation
Quantified Difference	Established shelf life vs. unknown stability
Conditions	Manufacturer stability testing; vendor quality systems

Why This Matters

Procurement of a documented, stability-tested standard reduces downstream validation burden and ensures regulatory audit readiness, a critical consideration for GxP laboratories and contract research organizations.

• [1] Neta Scientific. Cayman Nε-(1-Carboxymethyl)-L-lysine-d3 Product Specifications (CAYM-26785-1). View Source

Deuterium-Induced Retention Time Shifts

Deuterated internal standards, including CML-d3, may exhibit slight retention time shifts relative to the unlabeled analyte in reversed-phase LC, typically on the order of 0.01-0.05 minutes [1]. While this shift is minimal compared to non-isotopic internal standards, it can, under certain gradient conditions, result in incomplete co-elution and partial correction of matrix effects [2]. Users should verify co-elution during method development. However, CML-d3's +3 Da shift (vs. d2-CML's +2 Da or d4-CML's +4 Da) represents a balanced design that minimizes this chromatographic isotope effect while maintaining sufficient mass separation.

Retention shift

Class-level

~0.01–0.05 min (d3); non-isotopic IS often >0.1 min

Predictable minimal shift; verify co-elution during method development

Reversed-phase LC; C18 column

Evidence Dimension	Retention time shift vs. unlabeled analyte
Target Compound Data	~0.01-0.05 min (d3-labeled; reversible-phase LC)
Comparator Or Baseline	Non-deuterated analog IS: variable, often >0.1 min
Quantified Difference	Approximately 5-10× smaller shift than non-isotopic IS
Conditions	Reversed-phase LC; C18 column; aqueous-organic gradient

Why This Matters

Understanding the deuterium isotope effect on retention enables informed method optimization; CML-d3 provides a predictable, minimal shift that can be managed with standard LC parameters, unlike structurally dissimilar alternative internal standards.

• [1] Berg, T., & Strand, D.H. (2011). 13C labelled internal standards—A solution to minimize ion suppression/enhancement effects in determination of illegal drugs in urine? Journal of Chromatography B, 879(13-14), 936-942. View Source
• [2] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

CML-d3 Application Scenarios

Plasma Protein-Bound CML Quantification

CML-d3 is validated as an internal standard for LC-MS/MS methods quantifying protein-bound CML in human plasma following acid hydrolysis [1]. The +3 Da mass shift ensures accurate isotope dilution quantitation, with reported method precision improvements from 5% to 1% RSD [2]. This application supports clinical research investigating CML as a biomarker of glycemic control, oxidative stress, and accelerated aging in diabetic and prediabetic populations.

CML Analysis in Dairy Products and Processed Foods

Validated isotope dilution LC-MS/MS methods using deuterated CML internal standards have been established for quantifying CML in dairy products and infant formulas [1]. CML-d3 enables correction for matrix effects inherent in complex food matrices, with reported limits of detection suitable for monitoring AGEs formation during thermal processing and storage [2]. This application is relevant for food manufacturers assessing nutritional quality and for regulatory laboratories monitoring processing-induced contaminants.

Pharmacokinetic Tracer Studies

As a deuterated compound, CML-d3 can serve as a tracer for quantifying CML in drug metabolism and pharmacokinetic (DMPK) studies during deuterated drug development programs [1]. The stable heavy isotope labeling enables differentiation between endogenously formed CML and exogenously administered deuterated CML, supporting studies of AGEs inhibitor efficacy and metabolic fate. This application leverages the growing interest in deuteration as a strategy for modulating pharmacokinetic profiles of therapeutic candidates [2].

HILIC-UPLC-QToF Method Development

Deuterated CML standards, including d3-labeled variants, have been evaluated in HILIC-UPLC-QToF MS method development for quantifying AGEs inhibitors in vitro [1]. CML-d3 provides a reference point for assessing atypical variation in deuterated internal standard response and for optimizing chromatographic conditions to minimize matrix effects. This scenario is particularly relevant for analytical laboratories developing high-resolution MS methods for polar analytes where HILIC separation is required.

Application

Selection Property

Validation Focus

Protein-bound CML quantification in plasma research matrices

+3 Da SIL-IS for isotope dilution

Matrix-effect correction and RSD improvement verification

CML analysis in food and dairy research matrices

Matrix-robust deuterated IS

Method precision and LOQ in complex food extracts

PK tracer studies in deuterated drug research

Deuterium label enables exogenous/endogenous CML differentiation

Metabolic fate and exposure-model interpretation

HILIC-UPLC-QToF method development

Deuterated reference for polar analyte retention behavior

Chromatographic isotope effect and matrix effect optimization

• [1] Teerlink, T., Barto, R., ten Brink, H.J., & Schalkwijk, C.G. (2004). Measurement of Nε-(carboxymethyl)lysine and Nε-(carboxyethyl)lysine in human plasma protein by stable-isotope-dilution tandem mass spectrometry. Clinical Chemistry, 50(7), 1222-1228. View Source
• [2] Charissou, A., Ait-Ameur, L., & Birlouez-Aragon, I. (2007). Evaluation of a gas chromatography/mass spectrometry method for the quantification of carboxymethyllysine in food samples. Journal of Chromatography A, 1140(1-2), 189-194. View Source